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Compound of Interest

Compound Name: VU0422288

Cat. No.: B611748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU0422288 is a potent and selective positive allosteric modulator (PAM) of group III

metabotropic glutamate receptors (mGluRs), specifically targeting mGluR4, mGluR7, and

mGluR8.[1][2] These receptors are predominantly expressed in the central nervous system and

are implicated in a variety of neurological and psychiatric disorders. As a research tool,

VU0422288 is instrumental in elucidating the physiological roles of these receptors.

Immunohistochemistry (IHC) is a critical technique to visualize the anatomical distribution and

cellular localization of these receptors and to assess the impact of VU0422288 treatment on

their expression and trafficking.

These application notes provide detailed protocols for performing IHC on tissues, particularly

from the central nervous system, that have been treated with VU0422288. The protocols are

designed to be a comprehensive guide for researchers aiming to investigate the effects of this

compound on group III mGluR expression and localization.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the signaling pathway of group III mGluRs and a general

experimental workflow for IHC analysis of tissues treated with VU0422288.
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IHC Experimental Workflow for VU0422288-Treated Tissue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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